Cas no 187970-01-0 (3-(2-pyridinyl)-1,2,4-oxadiazol-5-ylmethanol)

• Product name: 3-(2-pyridinyl)-1,2,4-oxadiazol-5-ylmethanol
• CAS No: 187970-01-0
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• MDL: MFCD12027001
• CID: 1070679
• PubChem ID: 25219501

3-(2-pyridinyl)-1,2,4-oxadiazol-5-ylmethanol Chemical and Physical Properties

Names and Identifiers

• (3-(Pyridin-2-yl)-1,2,4-oxadiazol-5-yl)methanol
• (3-Pyridin-2-yl-1,2,4-oxadiazol-5-yl)methanol
• [3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]methanol
• ALBB-005676
• CTK8A3522
• MolPort-006-067-240
• SBB047882
• STK503541
• SureCN8900290
• [3-(2-pyridinyl)-1,2,4-oxadiazol-5-yl]methanol
• [3-(2-pyridinyl)-1,2,4-oxadiazol-5-yl]methanol(SALTDATA: FREE)
• DTXSID80649254
• MFCD12027001
• 187970-01-0
• LS-02119
• AKOS005171504
• SCHEMBL8900290
• CS-0324097
• 3-(2-pyridinyl)-1,2,4-oxadiazol-5-ylmethanol

• MDL： MFCD12027001
• Inchi： InChI=1S/C8H7N3O2/c12-5-7-10-8(11-13-7)6-3-1-2-4-9-6/h1-4,12H,5H2
• InChI Key： ONXOWYYRLFDMBK-UHFFFAOYSA-N
• SMILES： C1=CC=NC(=C1)C2=NOC(=N2)CO

Computed Properties

• Exact Mass: 177.05400
• Monoisotopic Mass: 177.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 72Ų

Experimental Properties

• PSA: 72.04000
• LogP: 0.62390

3-(2-pyridinyl)-1,2,4-oxadiazol-5-ylmethanol Security Information

• HazardClass：IRRITANT

3-(2-pyridinyl)-1,2,4-oxadiazol-5-ylmethanol Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-(2-pyridinyl)-1,2,4-oxadiazol-5-ylmethanol

Research Briefing on 3-(2-pyridinyl)-1,2,4-oxadiazol-5-ylmethanol (CAS: 187970-01-0) in Chemical Biology and Pharmaceutical Applications

3-(2-pyridinyl)-1,2,4-oxadiazol-5-ylmethanol (CAS: 187970-01-0) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and therapeutic potential. The compound's unique structural features, including the pyridine and oxadiazole moieties, make it a promising scaffold for the development of novel bioactive molecules.

Recent studies have highlighted the versatility of 3-(2-pyridinyl)-1,2,4-oxadiazol-5-ylmethanol as a building block in the synthesis of various pharmacologically active compounds. Its ability to interact with multiple biological targets, such as enzymes and receptors, has been explored in the context of anti-inflammatory, antimicrobial, and anticancer therapies. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases involved in cancer cell proliferation.

The synthesis of 3-(2-pyridinyl)-1,2,4-oxadiazol-5-ylmethanol typically involves the condensation of 2-cyanopyridine with hydroxylamine, followed by cyclization and subsequent functionalization. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, enabling more efficient scale-up for preclinical studies. Researchers have also employed computational modeling and structure-activity relationship (SAR) studies to optimize its pharmacological properties, such as bioavailability and target selectivity.

In addition to its therapeutic potential, 3-(2-pyridinyl)-1,2,4-oxadiazol-5-ylmethanol has been investigated for its role in chemical biology. Its ability to serve as a fluorescent probe or a ligand for metal ions has opened new avenues for studying biological processes at the molecular level. For example, a 2022 study in ACS Chemical Biology reported the use of this compound as a selective fluorescent marker for detecting reactive oxygen species (ROS) in live cells, providing valuable insights into oxidative stress-related diseases.

Despite these promising developments, challenges remain in the clinical translation of 3-(2-pyridinyl)-1,2,4-oxadiazol-5-ylmethanol-based therapeutics. Issues such as metabolic stability, toxicity, and formulation need to be addressed through further research. Ongoing studies are exploring novel derivatives and delivery systems to overcome these limitations. Collaborative efforts between academia and industry are expected to accelerate the development of this compound into viable drug candidates.

In conclusion, 3-(2-pyridinyl)-1,2,4-oxadiazol-5-ylmethanol (CAS: 187970-01-0) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its diverse biological activities and synthetic accessibility make it a valuable tool for drug discovery and mechanistic studies. Future research should focus on optimizing its pharmacological profile and exploring its potential in combination therapies. This briefing underscores the importance of continued investment in the study of this compound to unlock its full therapeutic potential.